Cas no 141312-50-7 (Benzeneacetamide, N-(1-methylethyl)-N-propyl-)

Benzeneacetamide, N-(1-methylethyl)-N-propyl- structure
141312-50-7 structure
Product Name:Benzeneacetamide, N-(1-methylethyl)-N-propyl-
CAS No:141312-50-7
MF:C14H21NO
MW:219.322643995285
CID:1306195
PubChem ID:59224172
Update Time:2025-04-20

Benzeneacetamide, N-(1-methylethyl)-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, N-(1-methylethyl)-N-propyl-
    • 2-phenyl-N-propan-2-yl-N-propylacetamide
    • DTXSID30731294
    • 2-Phenyl-N-(propan-2-yl)-N-propylacetamide
    • 141312-50-7
    • SCHEMBL13434098
    • Inchi: 1S/C14H21NO/c1-4-10-15(12(2)3)14(16)11-13-8-6-5-7-9-13/h5-9,12H,4,10-11H2,1-3H3
    • InChI Key: WUIAQFXUCJPBLH-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CC=1)N(CCC)C(C)C

Computed Properties

  • Exact Mass: 219.16243
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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